Cas no 892493-16-2 (methyl 4-methylpiperidine-4-carboxylate)

• Product Name: methyl 4-methylpiperidine-4-carboxylate
• CAS No: 892493-16-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD13178892
• CID: 606778
• PubChem ID: 51072294
• Update Time: 2025-11-07

methyl 4-methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 6-methyl-, methyl ester
• 4-Piperidinecarboxylic acid, 4-methyl-, methyl ester
• METHYL 4-METHYL-4-PIPERIDINECARBOXYLATE XHCL
• methyl 4-methylpiperidine-4-carboxylate
• 4-Methyl-piperidine-4-carboxylic acid methyl ester
• Methyl 4-methyl-4-piperidinecarboxylate (ACI)
• 4-Methylpiperidine-4-carboxylic acid methyl ester

• MDL： MFCD13178892
• Inchi： 1S/C8H15NO2/c1-8(7(10)11-2)3-5-9-6-4-8/h9H,3-6H2,1-2H3
• InChI Key： KMROKLMQVGAOMJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCNCC1)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on methyl 4-methylpiperidine-4-carboxylate

Introduction to Methyl 4-Methylpiperidine-4-Carboxylate (CAS No. 892493-16-2)

Methyl 4-methylpiperidine-4-carboxylate (CAS No. 892493-16-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often abbreviated as MMPiC, belongs to the class of piperidine derivatives and is characterized by its piperidine ring with a methyl group at the 4-position and a carboxylic acid ester functional group also at the same position. The combination of these structural features makes it a valuable molecule for various applications.

The synthesis of methyl 4-methylpiperidine-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, esterification, and ring-closing reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. These improvements have made the compound more accessible for both academic research and industrial applications.

One of the most promising areas of research involving methyl 4-methylpiperidine-4-carboxylate is its application in drug discovery. The compound's structure allows for easy modification, making it an ideal scaffold for developing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and analgesic properties, which could lead to novel therapeutic agents for chronic pain management.

In addition to its pharmacological applications, methyl 4-methylpiperidine-4-carboxylate has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable ester linkages makes it a valuable component in polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability.

The environmental impact of methyl 4-methylpiperidine-4-carboxylate has also been a topic of recent research. Studies have demonstrated that under certain conditions, the compound can undergo biodegradation, reducing its persistence in the environment. This finding is significant for industries looking to adopt more sustainable practices while utilizing this compound.

In conclusion, methyl 4-methylpiperidine-4-carboxylate (CAS No. 892493-16-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.